molecular formula C6H14N3PS B1222921 Phosphinothioic amide, P,P-bis(1-aziridinyl)-N-ethyl- CAS No. 32364-85-5

Phosphinothioic amide, P,P-bis(1-aziridinyl)-N-ethyl-

Cat. No. B1222921
CAS RN: 32364-85-5
M. Wt: 191.24 g/mol
InChI Key: VXLQTYBQFSUXLA-UHFFFAOYSA-N
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Description

Phosphinothioic amide, P,P-bis(1-aziridinyl)-N-ethyl-, also known as Phosphinothioic amide, P,P-bis(1-aziridinyl)-N-ethyl-, is a useful research compound. Its molecular formula is C6H14N3PS and its molecular weight is 191.24 g/mol. The purity is usually 95%.
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properties

CAS RN

32364-85-5

Product Name

Phosphinothioic amide, P,P-bis(1-aziridinyl)-N-ethyl-

Molecular Formula

C6H14N3PS

Molecular Weight

191.24 g/mol

IUPAC Name

N-[bis(aziridin-1-yl)phosphinothioyl]ethanamine

InChI

InChI=1S/C6H14N3PS/c1-2-7-10(11,8-3-4-8)9-5-6-9/h2-6H2,1H3,(H,7,11)

InChI Key

VXLQTYBQFSUXLA-UHFFFAOYSA-N

SMILES

CCNP(=S)(N1CC1)N2CC2

Canonical SMILES

CCNP(=S)(N1CC1)N2CC2

synonyms

AI 3-61581
AI-3-61581
AI3-61581
P,P-bis(1-aziridinyl)-N-ethylphosphinothioc amide

Origin of Product

United States

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